Cas no 581802-24-6 ((E)-2-(2-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

(E)-2-(2-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
581802-24-6 structure
Product Name:(E)-2-(2-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:581802-24-6
MF:C14H18BBrO2
MW:309.006523609161
CID:1083051
PubChem ID:10870575
Update Time:2025-04-20

(E)-2-(2-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(2-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[(E)-2-(2-bromophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(2-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 581802-24-6
    • 2-[(1E)-2-(2-bromophenyl)ethenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1377220-21-7
    • Inchi: 1S/C14H18BBrO2/c1-13(2)14(3,4)18-15(17-13)10-9-11-7-5-6-8-12(11)16/h5-10H,1-4H3/b10-9+
    • InChI Key: REOHNXHZZMXITL-MDZDMXLPSA-N
    • SMILES: BrC1C=CC=CC=1/C=C/B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 308.05832g/mol
  • Monoisotopic Mass: 308.05832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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